2,4-Dimethyl-2,3-dihydro-thieno[3,2-c]quinoline-8-carboxylic acid

• IUPAC Name: 2,4-dimethyl-2,3-dihydrothieno[3,2-c]quinoline-8-carboxylic acid
• InChI: InChI=1S/C14H13NO2S/c1-7-5-10-8(2)15-12-4-3-9(14(16)17)6-11(12)13(10)18-7/h3-4,6-7H,5H2,1-2H3,(H,16,17)
• InChI Key: NTACNXAPWZLEEF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(N=C3C=CC(=CC3=C2S1)C(=O)O)C
• Molecular Formula: C14H13NO2S
• Molecular Weight: 259.33 g/mol

Description

“2,4-Dimethyl-2,3-dihydro-thieno[3,2-c]quinoline-8-carboxylic acid” is a chemical compound with the molecular formula C14H13NO2S and a molecular weight of 259.33. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound includes a thieno[3,2-c]quinoline core, which is a bicyclic system containing a thiophene and a quinoline ring. The compound also contains two methyl groups and a carboxylic acid group.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a predicted melting point of 177.86°C and a predicted boiling point of 448.31°C at 760 mmHg. The density is predicted to be 1.34 g/cm3. The refractive index is predicted to be n 20D 1.69. The compound has predicted pKa and pKb values of 3.15 and 7.03, respectively.

Scientific Research Applications

Antibacterial Activity

Thieno[2,3-b]quinoline derivatives, closely related to 2,4-Dimethyl-2,3-dihydro-thieno[3,2-c]quinoline-8-carboxylic acid, have been synthesized and shown to exhibit antibacterial activity. This suggests potential applications in developing new antibacterial agents (Raghavendra, Naik, & Sherigara, 2006).

Structural Studies for Helical Foldamers

Quinoline-derived oligoamide foldamers, structurally similar to the compound , have been studied for their helical structures. These studies are significant for understanding the molecular design and behavior of helical structures in various compounds (Jiang, Leger, Dolain, Guionneau, & Huc, 2003).

Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridines, which are chemically related to the target compound, have shown cytotoxic activity against various cancer cell lines. This indicates potential applications in cancer research and therapy (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Synthesis of Substituted Quinolines

Research on the synthesis of substituted quinolines, including thieno[2,3-b]quinolines, provides insights into the chemical properties and potential applications of these compounds in various fields, such as organic synthesis and material science (Kiran, Nandeshwarappa, Vaidya, & Mahadevan, 2007).

Fluorescent Properties

Studies on quinoline derivatives have demonstrated their potential as fluorescent probes. This suggests possible applications in imaging and diagnostic technologies (Bodke, Shankerrao, & Harishkumar, 2013).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), indicating that it may be harmful if swallowed. It should be stored in a non-combustible solids storage class.